Cas no 19776-79-5 (2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI))
19776-79-5 structure
Product Name:2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI)
CAS No:19776-79-5
MF:C10H16O4
MW:200.231643676758
CID:192867
PubChem ID:539874
Update Time:2025-04-19
2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI)
- 5-ethyl-2,3-dimethyl-6-oxooxane-2-carboxylic acid
- 2H-Pyran-2-carboxylic acid,5-ethyltetrahydro-2,3-dimethyl-6-oxo
- Clivonecicacid,tetrahydro
- Dihydrosyneilesinolid B
- Dihydrosyneilesinolide-B
- Tetrahydroclivonecicacid
- JACODINE
- SENECIPHYLLIN
- ALPHA-LONGILOBINE
- SCHEMBL2804462
- 2H-Pyran-2-carboxylic acid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo-
- 5-Ethyl-2,3-dimethyl-6-oxotetrahydro-2H-pyran-2-carboxylic acid #
- 19776-82-0
- 5-ethyltetrahydro-2,3-dimethyl-6-oxo-2h-pyran-2-carboxylic acid
- SFIVAOKHDPXDRC-UHFFFAOYSA-N
- 19776-79-5
- 2H-Pyran-2-carboxylic acid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo-, (2S)-
- Clivonecic acid, tetrahydro-
- FT-0645048
- DTXSID70337198
-
- Inchi: 1S/C10H16O4/c1-4-7-5-6(2)10(3,9(12)13)14-8(7)11/h6-7H,4-5H2,1-3H3,(H,12,13)
- InChI Key: SFIVAOKHDPXDRC-UHFFFAOYSA-N
- SMILES: O1C(C(CC)CC(C)C1(C(=O)O)C)=O
Computed Properties
- Exact Mass: 333.15800
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Color/Form: 无臭 发白的固体
- Melting Point: 217-218°C (Lit.)
- PSA: 76.07000
- LogP: 1.05080
2H-Pyran-2-carboxylicacid, 5-ethyltetrahydro-2,3-dimethyl-6-oxo- (9CI) Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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